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Comparative Study: Tinuvin 770 vs. Chimassorb
944
Executive Summary: The Mobility vs. Permanence
Trade-off
In the stabilization of polyolefins and engineering plastics, the selection between Tinuvin 770

and Chimassorb 944 is not a question of chemical efficacy—both operate via the regenerative

Denisov Cycle—but rather a strategic choice between molecular mobility and matrix

permanence.

Tinuvin 770 (Low MW): Acts as a "rapid response" unit. Its low molecular weight allows it to

migrate quickly to surface micro-cracks, providing immediate protection. However, this

mobility comes at the cost of high volatility and extractability.

Chimassorb 944 (High MW): Acts as a "fortress." Its oligomeric structure anchors it within the

polymer matrix, providing superior long-term thermal stability and resistance to extraction,
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making it the standard for thin films and fibers where surface-to-volume ratios are high.

Chemical Identity & Mechanism of Action
Both additives are Hindered Amine Light Stabilizers (HALS).[1][2][3] They do not absorb UV

radiation (like Benzophenones); instead, they scavenge free radicals generated by photo-

oxidation.[4]

The Denisov Cycle (Regenerative Scavenging)
The efficacy of both products relies on their ability to convert destructive peroxy radicals

(ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

) into harmless species while regenerating the active nitroxyl radical (

). This catalytic nature allows HALS to remain effective for extended periods.
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Figure 1: The Denisov Cycle illustrating the regenerative radical scavenging mechanism

common to both Tinuvin 770 and Chimassorb 944.

Performance Matrix: Tinuvin 770 vs. Chimassorb
944[5][6][7][8]
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The following data consolidates industry-standard values and experimental observations.

Feature Tinuvin 770 Chimassorb 944

Chemistry
Bis(2,2,6,6-tetramethyl-4-

piperidyl) sebacate

Oligomeric HALS (Triazine

backbone)

Structure Type Monomeric (Low MW) Oligomeric (High MW)

Molecular Weight ~480 g/mol 2,000 – 3,000 g/mol

Melting Range 81 – 85 °C 100 – 135 °C

Thermal Stability (TGA) 10% wt loss @ ~260°C 10% wt loss @ ~400°C

Migration Rate High (Fast diffusion to surface) Low (Anchored in matrix)

Extraction Resistance Low (Prone to leaching)
High (Resistant to soapy

water/solvents)

Primary Application
Thick sections (Injection

Molding)

Thin sections (Films, Fibers,

Tapes)

Critical Analysis
Thermal Stability: Chimassorb 944 exhibits superior thermal stability (TGA onset >300°C),

making it the only viable option for polymers processed at high temperatures (>280°C) or

applications requiring long-term heat aging (LTHA). Tinuvin 770 risks volatilization during

high-heat extrusion.

Solubility & Bloom: Tinuvin 770's compatibility is limited; excess usage (>0.5%) often leads

to "blooming" (white powder on the surface). Chimassorb 944 has excellent compatibility due

to its polymeric backbone, allowing higher loading without surface defects.

Experimental Validation Protocol
To objectively compare these stabilizers, one must simulate accelerated weathering and

quantify degradation using the Carbonyl Index (CI).

Protocol A: Accelerated Weathering & FTIR Analysis
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Objective: Quantify the induction period (time to embrittlement) for PP films stabilized with 0.1%

Tinuvin 770 vs. 0.1% Chimassorb 944.

Workflow Visualization:

Sample Prep
(Compression Molding

100 micron films)

Weathering
(ASTM G155 Xenon Arc

or QUV-A 340nm)

Sampling
(Every 100h)

FTIR Analysis
(Transmission Mode)

Return Sample Data Analysis
(Carbonyl Index Calc)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for comparative photo-oxidation testing.

Step-by-Step Methodology:

Compounding:

Matrix: Unstabilized Polypropylene homopolymer.

Loadings: Control (0%), Tinuvin 770 (0.1%), Chimassorb 944 (0.1%).

Process: Twin-screw extrusion at 210°C.

Specimen Preparation:

Press films to exactly 100

thickness. Note: Thickness control is critical as it affects oxidation depth profiles.

Exposure:

Standard: ASTM G155 (Xenon Arc) with daylight filter.

Cycle: 102 min light / 18 min light + water spray (simulating rain extraction).

Quantification (The Carbonyl Index):
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Use FTIR transmission mode.

Track the formation of carbonyl groups (

) centered at

.

Calculation:

Where

is the absorbance of the carbonyl peak and

is a reference peak unchanged by oxidation (e.g.,

for PP).[5][6]

Expected Result:

Dry Conditions: Both perform well.

Wet/Spray Conditions: Tinuvin 770 samples will show a faster rise in CI after 1000 hours due

to water extraction of the low MW stabilizer. Chimassorb 944 samples will maintain a low CI

for significantly longer.

Application Guidelines (Decision Matrix)
For researchers in medical packaging or drug delivery devices, the choice often hinges on

sterilization and biocompatibility.
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Select Application Requirement

Is the part Thick (>2mm)
or Thin (<100µm)?

Thick Section
(Auto bumper, Crate)

Thick

Thin Section
(Film, Fiber, Tape)

Thin

Environment:
High Extraction/Solvents?

Use Chimassorb 944
(Low volatility/migration)

Yes (Agro film, Medical)No (General Packaging)

Use Tinuvin 770
(Allows migration to surface)

Click to download full resolution via product page

Figure 3: Decision matrix for stabilizer selection based on part geometry and environmental

stress.

Specific Recommendations:
Medical Device Packaging (Sterilization): Use Chimassorb 944.[7][8] Gamma irradiation and

EtO sterilization can induce surface radicals. 944's resistance to extraction ensures it

remains in the matrix to scavenge post-sterilization radicals without leaching into the drug

product (biocompatibility safety).

Automotive Interiors: Use Tinuvin 770 (often in blend). The ability to migrate allows it to heal

surface micro-cracks caused by UV exposure in thick molded parts.
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Agricultural Films: Use Chimassorb 944.[2][7][8] Pesticides and constant rain/irrigation will

extract Tinuvin 770 within weeks. Chimassorb 944 offers the necessary chemical resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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